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Compound of Interest

Compound Name: Disperse Blue 77

CAS No.: 20241-76-3

Cat. No.: B1588612

Get Quote

Abstract
Disperse Blue 77 is a synthetic anthraquinone dye used in the textile industry for dyeing

polyester and other synthetic fibers. Due to its potential as a skin sensitizer and the presence

of related compounds on restricted substance lists, sensitive and specific analytical methods

are required for its detection and quantification in consumer products. This application note

details robust and reliable mass spectrometry (MS) compatible methods for the analysis of

Disperse Blue 77 in textile matrices. The protocols provided are intended for researchers,

scientists, and quality control professionals in the textile and drug development industries.

Introduction
The use of certain disperse dyes in textiles is regulated due to their allergenic and potential

carcinogenic properties.[1] Accurate quantification is crucial to ensure consumer safety and

compliance with standards such as OEKO-TEX® Standard 100.[1] Liquid chromatography

coupled with mass spectrometry (LC-MS) has emerged as the preferred technique for the

analysis of these polar and often thermally labile compounds, offering superior sensitivity and

selectivity compared to traditional methods like GC-MS or LC-UV.[2] This document outlines a
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comprehensive approach to Disperse Blue 77 analysis, covering sample preparation, LC-

MS/MS conditions, and data analysis.

Experimental Workflow
The overall workflow for the analysis of Disperse Blue 77 from a textile sample involves

sample preparation, chromatographic separation, and mass spectrometric detection.

Sample Preparation LC-MS/MS Analysis Data Processing

Textile Sample Methanol Extraction
(Ultrasonication) Centrifugation Filtration

(0.22 µm PTFE) Evaporation to Dryness Reconstitution in
Mobile Phase

UHPLC Separation
(C18 Column)

Mass Spectrometry
(ESI+, MRM) Quantification Reporting

(mg/kg) Final Report
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Caption: Experimental workflow for Disperse Blue 77 analysis.

Quantitative Data Summary
The following tables summarize typical quantitative performance data for the analysis of

disperse dyes in textiles using LC-MS/MS. While specific data for Disperse Blue 77 is not

widely published, the values presented for other Disperse Blue dyes provide a benchmark for

method development and validation.

Table 1: LC-MS/MS Method Performance for Selected Disperse Dyes
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Analyte LOD (ng/mL) LOQ (ng/mL) Linearity (r²)

Disperse Blue 1 0.02 - 0.5 0.06 - 1.5 > 0.99

Disperse Blue 3 0.02 - 0.5 0.06 - 1.5 > 0.99

Disperse Blue 7 0.02 - 0.5 0.06 - 1.5 > 0.99

Disperse Blue 35 0.02 - 0.5 0.06 - 1.5 > 0.99

Disperse Blue 106 0.02 - 0.5 0.06 - 1.5 > 0.99

Disperse Blue 124 0.02 - 0.5 0.06 - 1.5 > 0.99

Data compiled from various sources. Actual performance may vary.

Table 2: Recovery and Matrix Effect for Selected Disperse Dyes in Textiles

Analyte
Spiking Level
(ng/mL)

Recovery (%) Matrix Effect (%)

Disperse Blue 7 10 85 - 115 74.2 - 120.9

Disperse Blue 35 10 85 - 115 31.0 - 50.9

Disperse Blue 124 10 85 - 115 31.0 - 50.9

Disperse Blue 7 50 85 - 115 141.3 - 257.3

Disperse Blue 35 50 85 - 115 31.0 - 50.9

Disperse Blue 124 50 85 - 115 31.0 - 50.9

Data indicates that matrix effects can be significant and should be evaluated for each textile

type.[1]

Experimental Protocols
Sample Preparation from Textiles
This protocol is based on established methods for the extraction of disperse dyes from textile

materials.[1]
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Materials:

Methanol (LC-MS grade)

Water (LC-MS grade)

Formic acid (LC-MS grade)

0.22 µm PTFE syringe filters

Ultrasonic bath

Centrifuge

Nitrogen evaporator

Procedure:

Weigh 1.0 g of the textile sample, cut into small pieces, and place it into a 50 mL conical

tube.

Add 20 mL of methanol to the tube.

Sonicate the sample at 50 °C for 30 minutes.

Centrifuge the sample at 10,000 rpm for 10 minutes.[1]

Filter the supernatant through a 0.22 µm PTFE syringe filter into a clean tube.

Evaporate the solvent to dryness under a gentle stream of nitrogen.

Reconstitute the residue in 1.0 mL of the initial mobile phase (e.g., 95:5 water:methanol with

0.1% formic acid).

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS)
Instrumentation:
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UHPLC system (e.g., Agilent 1290 Infinity II, Waters ACQUITY UPLC H-Class)

Triple quadrupole mass spectrometer (e.g., Agilent 6490, SCIEX Triple Quad™, Waters Xevo

TQD) equipped with an electrospray ionization (ESI) source.

LC Parameters:

Column: C18 reversed-phase column (e.g., Phenomenex Kinetex C18, 100 x 2.1 mm, 1.7

µm)

Mobile Phase A: Water with 0.1% formic acid

Mobile Phase B: Methanol or Acetonitrile with 0.1% formic acid

Flow Rate: 0.3 mL/min

Injection Volume: 5 µL

Column Temperature: 40 °C

Gradient:

0 min: 5% B

15 min: 95% B

20 min: 95% B

20.1 min: 5% B

25 min: 5% B

MS Parameters:

Ionization Mode: Electrospray Ionization (ESI), Positive

Scan Type: Multiple Reaction Monitoring (MRM)

Source Temperature: 150 °C
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Desolvation Temperature: 500 °C

Capillary Voltage: 0.7 - 4.0 kV

MRM Transitions for Disperse Blue 77: The exact mass of Disperse Blue 77 is 377.0764.[3]

The protonated molecule [M+H]⁺ would have an m/z of approximately 378.08. Specific MRM

transitions should be determined by infusing a standard solution of Disperse Blue 77 and

optimizing the precursor ion, product ions, and collision energies.
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Caption: Logic of MRM detection for Disperse Blue 77.

Discussion
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The described methods provide a framework for the reliable quantification of Disperse Blue 77
in textile samples. The sample preparation protocol is straightforward and effective for

extracting the dye from the matrix. The use of UHPLC allows for rapid and efficient separation

of Disperse Blue 77 from other components in the extract.

The key to high sensitivity and specificity is the use of a triple quadrupole mass spectrometer

operating in MRM mode. This allows for the selective detection of Disperse Blue 77 even in

the presence of complex matrix interferences. It is crucial to optimize the MRM transitions

(precursor ion, product ions, and collision energies) for Disperse Blue 77 using a certified

reference standard to ensure the accuracy of the results.

Matrix effects are a common challenge in LC-MS analysis of complex samples like textile

extracts.[1] It is therefore recommended to use a matrix-matched calibration curve or an

internal standard to compensate for any ion suppression or enhancement.

Conclusion
The LC-MS/MS methods outlined in this application note are well-suited for the sensitive and

specific detection and quantification of Disperse Blue 77 in textiles. The provided protocols

offer a solid foundation for method development and validation in a research or quality control

setting. Adherence to good laboratory practices, including proper method validation, is

essential for obtaining accurate and reliable results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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detection-of-disperse-blue-77-by-mass-spectrometry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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